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Compound of Interest

Compound Name: 11-Dehydroxygrevilloside B

Cat. No.: B590245

For Researchers, Scientists, and Drug Development Professionals

Introduction

11-Dehydroxygrevilloside B is a naturally occurring phenolic glycoside first identified in
Grevillea robusta, commonly known as the silky oak. As a member of the alkylresorcinol
glycoside class of compounds, it is of interest to the scientific community for its potential
biological activities. This technical guide provides a comprehensive review of the available
literature on 11-Dehydroxygrevilloside B and related compounds, focusing on its chemical
properties, potential biological activities based on analogous compounds, and relevant
experimental methodologies. Due to the limited specific research on 11-
Dehydroxygrevilloside B, this review extensively leverages data from structurally similar
compounds to infer its potential pharmacological profile.

Chemical and Physical Properties

11-Dehydroxygrevilloside B is characterized by a 5-pentylresorcinol core linked to a glucose
moiety. The absence of a hydroxyl group at the 11th position of the alkyl chain distinguishes it
from other related grevillosides.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b590245?utm_src=pdf-interest
https://www.benchchem.com/product/b590245?utm_src=pdf-body
https://www.benchchem.com/product/b590245?utm_src=pdf-body
https://www.benchchem.com/product/b590245?utm_src=pdf-body
https://www.benchchem.com/product/b590245?utm_src=pdf-body
https://www.benchchem.com/product/b590245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 197307-49-6 N/A
Molecular Formula C17H2607 N/A
Molecular Weight 342.38 g/mol N/A

(2R,3S,4S,5R,6S)-2-
hydroxymethyl)-6-(3-hydroxy-

IUPAC Name (hy Y Y-6-(3-hy y N/A
5-pentylphenoxy)oxane-3,4,5-

triol

- Soluble in DMSO, Pyridine,
Solubility N/A
Methanol, Ethanol

Appearance Powder N/A

Potential Biological Activities (Based on Analogous
Compounds)

Direct studies on the biological activity of 11-Dehydroxygrevilloside B are not extensively
reported in the current scientific literature. However, the bioactivities of other compounds
isolated from Grevillea species, particularly other phenolic glycosides and 5-alkylresorcinols,
suggest potential areas of pharmacological interest for 11-Dehydroxygrevilloside B.

Cytotoxic Activity

Several compounds from Grevillea robusta have demonstrated cytotoxic effects against various
cancer cell lines. While data for 11-Dehydroxygrevilloside B is unavailable, the activities of
other Grevillea compounds are summarized below.
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Compound Cell Line ICs0 (M) Source
Graviquinone MCF-7 (Breast) 15.0+ 3.0 [1112]
NCI-H460 (Lung) 10.8 +2.3 [1][2]

SF-268 (CNS) 5.9+0.1 [1][2]

cis-3-Hydroxy-5-
pentadecyl- MCEF-7 (Breast) 26.7x1.9 [1][2]

cyclohexanone

NCI-H460 (Lung) 426 +3.6 [1][2]
SF-268 (CNS) 205+ 0.6 [1][2]
Alkylresorcinols MCF-7, NCI-H460,
22.8-39.8 [1]
(General) SF-268

Antimalarial Activity

Phenolic glycosides from other Grevillea species have shown promising antimalarial activity.
For instance, robustasides isolated from Grevillea "Poorinda Queen" have demonstrated
activity against Plasmodium falciparum.[3][4] This suggests that 11-Dehydroxygrevilloside B
could be investigated for similar properties.

Experimental Protocols

Detailed experimental protocols for 11-Dehydroxygrevilloside B are not available. However,
the following methodologies are commonly employed for the isolation and bioactivity screening
of related phenolic glycosides and alkylresorcinols from plant sources.

General Isolation and Purification Workflow
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Preparative HPLC Pure Compound (11-Dehydroxygrevilioside B)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b590245?utm_src=pdf-body-img
https://www.benchchem.com/product/b590245?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6264741/
https://www.researchgate.net/publication/51778341_Chemical_Constituents_and_Biological_Studies_of_the_Leaves_of_Grevillea_robusta
https://www.researchgate.net/publication/49681045_Phenolic_Glycosides_with_Antimalarial_Activity_from_Grevillea_Poorinda_Queen
https://pubmed.ncbi.nlm.nih.gov/21155593/
https://pubmed.ncbi.nlm.nih.gov/21155593/
https://www.benchchem.com/product/b590245#11-dehydroxygrevilloside-b-literature-review-and-background
https://www.benchchem.com/product/b590245#11-dehydroxygrevilloside-b-literature-review-and-background
https://www.benchchem.com/product/b590245#11-dehydroxygrevilloside-b-literature-review-and-background
https://www.benchchem.com/product/b590245#11-dehydroxygrevilloside-b-literature-review-and-background
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590245?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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